4-(Pridin-2-yldisulfanyl)butan-1-ol

• Molecular Formula: C9H13NOS2
• Molecular Weight: 215.3 g/mol
• IUPAC Name: 4-(pyridin-2-yldisulfanyl)butan-1-ol
• InChI: InChI=1S/C9H13NOS2/c11-7-3-4-8-12-13-9-5-1-2-6-10-9/h1-2,5-6,11H,3-4,7-8H2
• InChI Key: INLLFOARRZWRSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)SSCCCCO

Description

4-(Pyridin-2-yldisulfanyl)butan-1-ol is a sulfur-containing compound featuring a pyridine ring connected via a disulfide (-S-S-) bridge to a butanol backbone. The disulfide group may confer unique redox reactivity, stability, or biological activity compared to ether or amine substituents in related molecules .

Comparison with Similar Compounds

Structural and Functional Group Variations

Key analogs include:

• 4-(n-Heptyloxy)butan-1-ol: An alkoxy-substituted butanol with a C₇ alkyl chain.
• 4-(4-Pyridinyl)-1-butanol: A pyridine-substituted butanol with a direct C–C bond.
• 4-(Dimethylamino)butan-1-ol: An amino-substituted derivative with a dimethylamine group.
• 4-(Propan-2-ylamino)butan-1-ol: An isopropylamino-substituted butanol.

Table 1: Comparative Analysis of Structural Analogs

Compound Name	Key Substituent	CAS Number	Synthesis Method (Example)	Applications	Physical Properties (Selected)
4-(n-Heptyloxy)butan-1-ol	Alkoxy (C₇H₁₅O-)	Not provided	Not detailed in evidence	Pheromone component in beetles	Likely low water solubility
4-(4-Pyridinyl)-1-butanol	Pyridinyl (C₅H₄N-)	Not provided	Starting from 4-methylpyridine	Pharmaceutical intermediates	Soluble in polar solvents
4-(Dimethylamino)butan-1-ol	Dimethylamino (-N(CH₃)₂)	13330-96-6	Not detailed	Chemical synthesis, pharmaceuticals	Boiling point: 188°C; water-soluble
4-(Propan-2-ylamino)butan-1-ol	Isopropylamino (-NHCH(CH₃)₂)	Not provided	Microwave-assisted synthesis	Plant growth regulation, neuroprotection	Data not provided